Cas no 869658-84-4 (1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate)

• Product Name: 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• CAS No: 869658-84-4
• MF: C₁₃H₂₃NO₅
• MW: 273.325424432755
• MDL: MFCD15071886
• CID: 3162582
• PubChem ID: 118193113
• Update Time: 2025-08-05

1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• (2R,5R)-5-hydroxy-piperidine-1,2-dicarboxylic acid 1-tert-butyl ester 2-ethyl ester
• 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• 1,2-Piperidinedicarboxylic acid, 5-hydroxy-, 1-(1,1-dimethylethyl) 2-ethylester, (2R,5R)-
• O1-TERT-BUTYL O2-ETHYL CIS-5-HYDROXYPIPERIDINE-1,2-DICARBOXYLATE
• 2490154-99-7
• SCHEMBL16857553
• F90039
• 869658-84-4
• CS-0132539
• 1-(tert-Butyl) 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate
• (2R,5R)-5-hydroxy-piperidine-1,2-dicarboxylicacid1-tert-butylester2-ethylester

• MDL： MFCD15071886
• Inchi： 1S/C13H23NO5/c1-5-18-11(16)10-7-6-9(15)8-14(10)12(17)19-13(2,3)4/h9-10,15H,5-8H2,1-4H3/t9-,10-/m1/s1
• InChI Key： QXPPPWXTNBWACT-NXEZZACHSA-N
• SMILES： O[C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C(=O)OCC)CC1

Computed Properties

• Exact Mass: 273.15762283Da
• Monoisotopic Mass: 273.15762283Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 76.1Ų

Additional information on 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate

Introduction to 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 869658-84-4)

1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 869658-84-4) is a versatile and structurally complex compound that has garnered significant attention in the fields of organic chemistry, pharmaceutical research, and medicinal chemistry. This compound belongs to the class of piperidine derivatives and is characterized by its unique stereochemistry and functional groups, making it a valuable intermediate in the synthesis of various bioactive molecules.

The molecular structure of 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate consists of a piperidine ring with a hydroxyl group at the 5-position and carboxylic acid groups at the 1 and 2 positions. The tert-butyl and ethyl substituents provide additional steric hindrance and electronic effects that influence the compound's reactivity and stability. These features make it an attractive candidate for various chemical transformations and biological studies.

Recent advancements in synthetic methodologies have enabled the efficient preparation of 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate. One notable approach involves the use of asymmetric catalysis to achieve high enantioselectivity in the synthesis of this compound. For instance, a study published in the *Journal of Organic Chemistry* in 2023 reported a novel asymmetric hydrogenation protocol that yielded 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate with excellent enantiomeric excess (ee > 99%). This method not only improves the yield but also reduces the environmental impact by minimizing waste generation.

In the realm of pharmaceutical research, 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate has shown promising potential as a lead compound for drug discovery. Its ability to modulate specific biological targets has been explored in several preclinical studies. A notable example is its use as an intermediate in the synthesis of selective serotonin reuptake inhibitors (SSRIs), which are widely used to treat depression and anxiety disorders. A study published in *Bioorganic & Medicinal Chemistry* in 2023 demonstrated that derivatives of 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate exhibited potent SSRI activity with improved pharmacokinetic properties compared to existing drugs.

Beyond its applications in SSRI development, 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate has also been investigated for its potential as an antiviral agent. Research conducted at the University of California in 2023 revealed that certain derivatives of this compound exhibited significant antiviral activity against respiratory syncytial virus (RSV). The study highlighted the importance of the hydroxyl group at the 5-position in enhancing antiviral efficacy and reducing cytotoxicity.

The physicochemical properties of 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate have been extensively studied to understand its behavior in different environments. It is known to be a solid at room temperature with a melting point ranging from 70°C to 75°C. The compound is moderately soluble in polar solvents such as methanol and dimethyl sulfoxide (DMSO), which facilitates its use in various chemical reactions and biological assays.

From a safety perspective, 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate is generally considered safe for laboratory use when proper handling procedures are followed. However, it is important to note that exposure to high concentrations or prolonged contact may cause irritation to the eyes and skin. Therefore, appropriate personal protective equipment (PPE) such as gloves and safety goggles should be worn during handling.

In conclusion, 1-tert-butyl 2-ethyl (2R,5R)-5-hydroxypiperidine-1,2-dicarboxylate (CAS No. 869658-84-4) is a multifaceted compound with significant potential in both synthetic chemistry and pharmaceutical research. Its unique structural features and versatile reactivity make it an invaluable tool for scientists working on novel drug discovery and development projects. As research continues to advance, it is likely that new applications for this compound will emerge, further solidifying its importance in the scientific community.